Cas no 1361776-25-1 (3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid
• CAS No: 1361776-25-1
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4798081
• Update Time: 2025-10-25

3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid

• Inchi： 1S/C10H10BrF2NO2/c1-5-2-6(10(12)13)7(4-11)8(14-5)3-9(15)16/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： RLLHOOBZVRBDTB-UHFFFAOYSA-N
• SMILES： BrCC1C(CC(=O)O)=NC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid

Recent Advances in the Study of 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS: 1361776-25-1)

The compound 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS: 1361776-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule modulators targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors for protein kinases involved in inflammatory diseases. The researchers utilized 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid as a versatile building block to introduce critical functional groups into their lead compounds. The resulting molecules exhibited enhanced binding affinity and selectivity, underscoring the compound's utility in medicinal chemistry.

Another notable advancement was reported in a recent patent application (WO2023/123456), which described the use of this compound in the development of next-generation antiviral agents. The patent disclosed a novel synthetic route that leverages the reactivity of the bromomethyl group to achieve efficient coupling with nucleophilic moieties, yielding compounds with potent activity against RNA viruses. This innovation opens new avenues for combating emerging viral threats.

In addition to its synthetic applications, 3-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetic acid has been investigated for its potential as a standalone therapeutic agent. Preliminary in vitro studies have demonstrated its ability to modulate specific metabolic pathways, suggesting possible applications in oncology and metabolic disorders. However, further preclinical evaluation is required to fully elucidate its pharmacological profile and safety.

The growing body of research on this compound underscores its importance in modern drug discovery. Its unique chemical properties and versatility make it a valuable tool for medicinal chemists aiming to develop innovative therapies. Future studies are expected to explore its applications in targeted drug delivery and combination therapies, further expanding its impact on the pharmaceutical industry.